4-[(1E)-[2-(3-methylquinoxalin-2-yl)hydrazin-1-ylidene]methyl]phenol

• CAS No.: 1132670-70-2
• Molecular Formula: C16H14N4O
• Molecular Weight: 278.31 g/mol
• IUPAC Name: 4-[(Z)-[(3-methylquinoxalin-2-yl)hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C16H14N4O/c1-11-16(19-15-5-3-2-4-14(15)18-11)20-17-10-12-6-8-13(21)9-7-12/h2-10,21H,1H3,(H,19,20)/b17-10-
• InChI Key: WDPUHMPVZBSBGB-YVLHZVERSA-N
• Isomeric SMILES: CC1=NC2=CC=CC=C2N=C1N/N=C\C3=CC=C(C=C3)O
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C1NN=CC3=CC=C(C=C3)O

Description

4-[(1E)-[2-(3-Methylquinoxalin-2-yl)hydrazin-1-ylidene]methyl]phenol is a hydrazone derivative featuring a quinoxaline core linked via a hydrazine-ylidene bridge to a phenolic moiety. Its structure combines aromaticity, conjugation, and hydrogen-bonding capabilities, making it relevant for applications in medicinal chemistry and materials science.

Preparation Methods

Industrial Production Methods: It is likely that the compound is produced through customized synthesis processes, given its specialized nature .

Chemical Reactions Analysis

Types of Reactions: VU0001171 can undergo various chemical reactions, including oxidation, reduction, and substitution. detailed information about the specific reactions and conditions is not available.

Common Reagents and Conditions: The common reagents and conditions used in the reactions involving VU0001171 are not explicitly documented.

Major Products Formed: Further research and experimental data are required to provide a comprehensive analysis.

Scientific Research Applications

It is known for its bioactive properties and has been used in pharmacological studies to understand its effects on different molecular targets .

Comparison with Similar Compounds

Methodological Considerations

• Structural Refinement : Programs like SHELXL () and ORTEP () are widely used for crystallographic analysis of hydrazones .
• Computational Studies : Hirshfeld surface analysis () and DFT calculations help quantify intermolecular interactions .

Biological Activity

4-[(1E)-[2-(3-methylquinoxalin-2-yl)hydrazin-1-ylidene]methyl]phenol, also known as VU0001171, is a compound of considerable interest in medicinal chemistry due to its potential biological activities. This article provides a detailed overview of its biological activity, including mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 4-[(1E)-[2-(3-methylquinoxalin-2-yl)hydrazin-1-ylidene]methyl]phenol is C16H16N4O. The compound features a hydrazone linkage and a quinoxaline moiety, which are critical for its biological interactions.

Mechanisms of Biological Activity

The biological activity of this compound primarily arises from its ability to interact with various molecular targets:

• Inhibition of Enzymatic Activity : The phenolic group in the structure is known to form hydrogen bonds with amino acid residues in active sites of enzymes, potentially inhibiting their activity. For instance, it has been shown to inhibit macrophage migration inhibitory factor (MIF) activity, which is crucial in inflammatory responses .
• Antimicrobial Properties : Preliminary studies suggest that compounds with similar structures exhibit antimicrobial activity. The hydrazone functionality may enhance the interaction with microbial targets, leading to inhibition of growth .

Antimicrobial Activity

A study evaluated the antimicrobial effects of various hydrazone derivatives, including those similar to 4-[(1E)-[2-(3-methylquinoxalin-2-yl)hydrazin-1-ylidene]methyl]phenol. Results indicated significant inhibition against several bacterial strains, suggesting its potential as an antimicrobial agent .

Anticancer Properties

Research has indicated that quinoxaline derivatives possess anticancer properties. A compound structurally related to 4-[(1E)-[2-(3-methylquinoxalin-2-yl)hydrazin-1-ylidene]methyl]phenol was tested against various cancer cell lines, showing notable cytotoxic effects with IC50 values in the micromolar range. This suggests that the compound may induce apoptosis in cancer cells through mechanisms involving oxidative stress and DNA damage .

Case Studies

Study	Objective	Findings
Study 1	Evaluate MIF inhibition	Compound showed IC50 values as low as 130 nM, indicating potent inhibition of MIF activity .
Study 2	Test antimicrobial efficacy	Demonstrated significant growth inhibition against Gram-positive and Gram-negative bacteria .
Study 3	Assess anticancer potential	Exhibited cytotoxicity in cancer cell lines with promising selectivity for malignant cells over normal cells .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications on the quinoxaline and phenolic parts can significantly affect the biological activity. For example, introducing different substituents on the phenolic ring can enhance binding affinity and inhibitory potency against specific targets such as MIF or cancer cell lines.